Cas no 118795-18-9 (7-amino-6-hydroxyimino-7-oxoheptanoic acid)

• Product Name: 7-amino-6-hydroxyimino-7-oxoheptanoic acid
• CAS No: 118795-18-9
• MF: C₇H₁₂N₂O₄
• MW: 188.181181907654
• CID: 2615929
• PubChem ID: 6807334
• Update Time: 2025-04-21

7-amino-6-hydroxyimino-7-oxoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-amino-6-hydroxyimino-7-oxoheptanoic acid
• Heptanoic acid, 7-amino-6-(hydroxyimino)-7-oxo-
• 118795-18-9
• DTXSID20425514

• Inchi： 1S/C7H12N2O4/c8-7(12)5(9-13)3-1-2-4-6(10)11/h13H,1-4H2,(H2,8,12)(H,10,11)
• InChI Key： SZQJESSJOXTMGV-UHFFFAOYSA-N
• SMILES： OC(CCCCC(C(N)=O)=NO)=O

Computed Properties

• Exact Mass: 188.07970687Da
• Monoisotopic Mass: 188.07970687Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 113Ų